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Compound of Interest
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Cat. No.: B600054

For Researchers, Scientists, and Drug Development Professionals

Introduction

Neopentasilane (Si(SiHs)4), also known as tetrasilylsilane, is a branched, non-pyrophoric liquid
silicon hydride. It is a key precursor in the chemical vapor deposition (CVD) and atomic layer
deposition (ALD) of silicon-containing thin films, which are critical in the semiconductor industry.
A thorough understanding of its physical properties is paramount for its safe handling, storage,
and application in these advanced manufacturing processes. This guide provides a
comprehensive overview of the known physical characteristics of neopentasilane,
methodologies for their determination, and a workflow for the safe handling and measurement
of its density.

Core Physical Properties

The physical properties of neopentasilane dictate its behavior under various conditions and
are essential for process design and optimization in its applications.

Quantitative Data Summary

The following table summarizes the key physical properties of neopentasilane based on
available data.
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Property Value Units Notes
Molecular Formula SisH12 [1112]

Molecular Weight 152.52 g/mol [1][2]
Appearance Colorless liquid [2][3]

Boiling Point 132-134 °C [1][21[3]
Density 0.805 g/cm3 at 25°CJ3]
Vapor Pressure 15 mm Hg at 25°CJ[1]
Flash Point <-40 °C [1]
Auto-ignition

Temperature <0 © 1]
Freezing Point <0 °C [1]
Melting Point No data available °C

Refractive Index No data available

Solubility Reacts with water [3]

Experimental Protocols

The accurate determination of the physical properties of heopentasilane requires specialized
procedures due to its air-sensitive and pyrophoric nature. All handling should be performed in
an inert atmosphere (e.g., a glovebox or under argon/nitrogen).

Determination of Density using a Pychometer

Objective: To accurately determine the density of liquid heopentasilane while minimizing
exposure to air.

Materials:
* Neopentasilane sample

o Pycnometer (a glass flask of a specific, known volume) with a ground-glass stopper
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e Analytical balance (accurate to £0.0001 g)
¢ Inert atmosphere glovebox
e Schlenk line (optional, for handling outside a glovebox)
o Syringe and needle (for liquid transfer)
e Thermostat-controlled bath
* Non-reactive, dry solvent (e.g., anhydrous hexane) for cleaning
Methodology:
o Preparation and Calibration:
o Thoroughly clean and dry the pycnometer and its stopper.

o Determine the exact volume of the pycnometer by filling it with a reference liquid of known
density (e.g., deionized water) at a specific temperature, measuring the mass, and
calculating the volume (V = m/p). This calibration should be performed multiple times to
ensure accuracy.

o After calibration, thoroughly dry the pycnometer and transfer it into an inert atmosphere
glovebox.

o Measurement in an Inert Atmosphere:

o Allow the neopentasilane sample and the pycnometer to equilibrate to a constant
temperature inside the glovebox. Record this temperature.

o Carefully weigh the empty, dry pycnometer (ma1).

o Using a syringe, carefully fill the pycnometer with neopentasilane, avoiding the
introduction of gas bubbles.

o Insert the stopper, ensuring any excess liquid is expelled through the capillary. Carefully
wipe any excess liquid from the exterior of the pycnometer with a lint-free cloth.
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o Weigh the filled pycnometer (mz).

o Calculation:
o The mass of the neopentasilane is calculated as: m_nps = mz - ma.

o The density (p) of neopentasilane at the recorded temperature is then calculated using
the formula: p = m_nps/ V.

e Cleaning:

o After the measurement, the neopentasilane should be safely quenched and the
pycnometer cleaned with a dry, non-reactive solvent under an inert atmosphere before
being removed from the glovebox.

Visualizations
Experimental Workflow for Density Determination

The following diagram illustrates the logical flow for the experimental determination of
neopentasilane's density.
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Workflow for Density Determination of Neopentasilane
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'
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'

Weigh empty pycnometer (m1)

'

Fill pycnometer with neopentasilane

'

Weigh filled pycnometer (m2)

Calculation
A

Calculate mass of neopentasilane
(m_nps =m2 -ml)

'

Calculate density
(p=m_nps/V)

Click to download full resolution via product page

Caption: Workflow for the determination of neopentasilane density.
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Conclusion

This guide provides a detailed overview of the physical properties of neopentasilane,
emphasizing the importance of specialized handling procedures due to its hazardous nature.
The provided data and experimental protocol for density measurement offer a foundational
resource for researchers and professionals working with this critical semiconductor precursor.
The lack of available data for properties such as melting point and refractive index highlights
areas for future experimental investigation to further complete the physicochemical profile of
this important compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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